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Compound of Interest

Compound Name: 20-Deoxocarnosol

Cat. No.: B1252983 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the preliminary studies on the

mechanism of action of 20-deoxocarnosol, a naturally occurring diterpene. Drawing from

available research, this document summarizes key findings, presents quantitative data, and

outlines detailed experimental protocols relevant to its anti-inflammatory, antioxidant, and

anticancer properties. Given the limited specific data on 20-deoxocarnosol, this guide also

incorporates extensive research on the closely related and structurally similar compound,

carnosol, to provide a foundational understanding and suggest adaptable methodologies for

future investigations.

Core Bioactivities and Quantitative Data
Preliminary studies indicate that 20-deoxocarnosol exhibits significant anti-inflammatory and

cytotoxic effects. The available quantitative data from in vitro studies is summarized below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 7 Tech Support

https://www.benchchem.com/product/b1252983?utm_src=pdf-interest
https://www.benchchem.com/product/b1252983?utm_src=pdf-body
https://www.benchchem.com/product/b1252983?utm_src=pdf-body
https://www.benchchem.com/product/b1252983?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1252983?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Bioactivity Assay Cell Line Parameter Value Reference

Anti-

inflammatory

Nitric Oxide

(NO)

Production

Inhibition

RAW 264.7 IC50 11.2 ± 3.4 µM [1]

Anti-

inflammatory

Prostaglandin

E2 (PGE2)

Production

Inhibition

RAW 264.7 IC50 > 20 µM [1]

Cytotoxicity Cell Viability
A549 (Lung

Carcinoma)
IC50 40 µM [2]

Cytotoxicity Cell Viability

SMMC-7721

(Hepatocellul

ar

Carcinoma)

IC50 32.70 µM [2]

Cytotoxicity Cell Viability

HL-60

(Promyelocyti

c Leukemia)

IC50 15.15 µM [2]

Cytotoxicity Cell Viability

MCF-7

(Breast

Adenocarcino

ma)

IC50 40 µM [2]

Cytotoxicity Cell Viability

SW480

(Colon

Adenocarcino

ma)

IC50 24.79 µM [2]

Cytotoxicity Cell Viability

BEAS-2B

(Normal

Bronchial

Epithelium)

IC50 40 µM [2]
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Key Signaling Pathways and Proposed Mechanisms
of Action
Based on studies of carnosol, a closely related diterpene, 20-deoxocarnosol is hypothesized

to exert its biological effects through the modulation of several key signaling pathways,

including NF-κB, STAT3, and Nrf2.

Inhibition of the NF-κB Signaling Pathway
The Nuclear Factor-kappa B (NF-κB) pathway is a critical regulator of inflammatory responses.

Carnosol has been shown to inhibit this pathway by preventing the nuclear translocation of the

p65 subunit, a key step in NF-κB activation. This inhibition leads to a downstream reduction in

the expression of pro-inflammatory mediators.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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